Cas no 267644-51-9 (1H-Imidazole, 4,5-dihydro-2-(5-isothiocyanato-2-benzofuranyl)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-2-(5-isothiocyanato-2-benzofuranyl)-
• CAS No: 267644-51-9
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 2838582
• PubChem ID: 10444453
• Update Time: 2025-04-21

1H-Imidazole, 4,5-dihydro-2-(5-isothiocyanato-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-2-(5-isothiocyanato-2-benzofuranyl)-
• DTXSID30181275
• 4,5-Dihydro-2-(5-isothiocyanato-2-benzofuranyl)-1H-Imidazole
• 267644-51-9
• Q27279273
• BU99006, >91% (HPLC)
• GT94MI8EW8
• CHEMBL1256146
• UNII-GT94MI8EW8
• BU-99006

• Inchi： 1S/C12H9N3OS/c17-7-15-9-1-2-10-8(5-9)6-11(16-10)12-13-3-4-14-12/h1-2,5-6H,3-4H2,(H,13,14)
• InChI Key： RUDBUHTXVGVWTA-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC2=C(C=1)C=C(C1=NCCN1)O2

Computed Properties

• Exact Mass: 243.04663309Da
• Monoisotopic Mass: 243.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82Ų